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o-Xylenes
**o-Xylenes**
o-Xylenes, also known as ortho-xylene or isosmyle, are a group of three aromatic hydrocarbons that are important intermediates in the petrochemical industry. These compounds have the molecular formula C8H10 and consist of two methyl groups attached to one of the six carbon atoms in a benzene ring. The o-xylenes are colorless, volatile liquids with a distinctive smell. They are widely used as solvents in the printing ink, paint, and lacquer industries due to their low toxicity and good dissolving power. Additionally, they serve as precursors for the production of various chemical products such as phthalic anhydride, polyesters, and plasticizers. The safety data sheet (SDS) provides detailed information on handling, storage, and potential hazards associated with these chemicals.
o-Xylenes are typically produced through reforming or disproportionation processes in oil refineries. They are highly flammable and require strict adherence to safety protocols during processing and transportation. Due to their environmental concerns, continuous efforts are being made to improve production methods and reduce emissions while enhancing the efficiency of o-xylene utilization in chemical synthesis.
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N-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals SynthesisN-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis Introduction N-(Acetamido)benzoic acid is a versatile intermediate that has gained significant attention in the field of chemical biopharmaceuticals synthesis. This compound serves as a key building block for various bioactive molecules, including pharmaceutical agents and diagnostic imaging reagents. Its...
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The Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical BiopharmaceuticalsThe Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical Biopharmaceuticals Introduction to 4'-Hydroxy AtoMoxetine 4'-Hydroxy AtoMoxetine is a promising compound that has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structure and potential pharmacological applications. This article delves into the synthesis methods,...
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Synthesis, Characterization, and Pharmacological Evaluation of 44'-Dimethyltriphenylamine Derivatives in Chemical BiopharmaceuticalsSynthesis, Characterization, and Pharmacological Evaluation of 44'-Dimethyltriphenylamine Derivatives in Chemical Biopharmaceuticals Introduction to 44'-Dimethyltriphenylamine Derivatives The field of medicinal chemistry has seen significant advancements with the development of novel chemical entities that exhibit potent biological activity. Among these, 44'-dimethyltriphenylamine derivatives have...
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Synthesis and Biological Activity of 2-Chloro-4-FluoroBenzaldehyde: A Novel Lead in Chemical BiopharmaceuticalsSynthesis and Biological Activity of 2-Chloro-4-FluoroBenzaldehyde: A Novel Lead in Chemical Biopharmaceuticals Introduction to 2-Chloro-4-FluoroBenzaldehyde 2-Chloro-4-FluoroBenzaldehyde (2C4FB) is a synthetic aromatic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activity. This compound,...
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2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis 2-Chloro-3,5-dibromo-4-methylpyridine is a highly versatile intermediate that has recently garnered significant attention in the field of chemical biopharmaceuticals synthesis. This compound, characterized by its unique pyridine ring structure with chlorinated and brominated substituents, serves as...
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Isoalkanes, C10-13 Cas No: 68551-17-7 -
